2-(3-cyano-2-methyl-1H-indol-1-yl)-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-(3-cyano-2-methylindol-1-yl)-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C20H19N3O/c1-15-18(13-21)17-9-5-6-10-19(17)23(15)14-20(24)22-12-11-16-7-3-2-4-8-16/h2-10H,11-12,14H2,1H3,(H,22,24)
• InChI Key: MTEVHBCXPZTLDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1CC(=O)NCCC3=CC=CC=C3)C#N
• Molecular Formula: C20H19N3O
• Molecular Weight: 317.4 g/mol

Description

2-(3-cyano-2-methyl-1H-indol-1-yl)-N-(2-phenylethyl)acetamide, also known as CMI-977, is a small molecule compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of indole derivatives and has been found to possess anti-inflammatory, anti-fibrotic, and anti-proliferative properties.

Scientific Research Applications

2-(3-cyano-2-methyl-1H-indol-1-yl)-N-(2-phenylethyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases such as idiopathic pulmonary fibrosis, asthma, chronic obstructive pulmonary disease, and liver fibrosis. It has been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. Additionally, 2-(3-cyano-2-methyl-1H-indol-1-yl)-N-(2-phenylethyl)acetamide has been found to inhibit the proliferation of fibroblasts and the deposition of extracellular matrix proteins such as collagen, which are key factors in the development of fibrosis.

Mechanism of Action

The exact mechanism of action of 2-(3-cyano-2-methyl-1H-indol-1-yl)-N-(2-phenylethyl)acetamide is not fully understood. However, it has been proposed that the compound acts by inhibiting the activity of the transcription factor nuclear factor-kappa B (NF-κB), which is a key regulator of inflammation and fibrosis. Additionally, 2-(3-cyano-2-methyl-1H-indol-1-yl)-N-(2-phenylethyl)acetamide has been found to inhibit the activity of the enzyme lysyl oxidase, which is involved in the cross-linking of collagen fibers.
Biochemical and Physiological Effects:
2-(3-cyano-2-methyl-1H-indol-1-yl)-N-(2-phenylethyl)acetamide has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. Additionally, 2-(3-cyano-2-methyl-1H-indol-1-yl)-N-(2-phenylethyl)acetamide has been found to inhibit the proliferation of fibroblasts and the deposition of extracellular matrix proteins such as collagen. Furthermore, 2-(3-cyano-2-methyl-1H-indol-1-yl)-N-(2-phenylethyl)acetamide has been found to reduce the severity of fibrosis in various animal models of disease.

Advantages and Limitations for Lab Experiments

2-(3-cyano-2-methyl-1H-indol-1-yl)-N-(2-phenylethyl)acetamide has several advantages for lab experiments. It is a small molecule compound that can be easily synthesized and purified. Additionally, it has been extensively studied for its potential therapeutic applications in various diseases. However, there are also some limitations to using 2-(3-cyano-2-methyl-1H-indol-1-yl)-N-(2-phenylethyl)acetamide in lab experiments. The compound has low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings. Additionally, the exact mechanism of action of 2-(3-cyano-2-methyl-1H-indol-1-yl)-N-(2-phenylethyl)acetamide is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on 2-(3-cyano-2-methyl-1H-indol-1-yl)-N-(2-phenylethyl)acetamide. One area of focus is the development of more potent and selective inhibitors of lysyl oxidase, which could have therapeutic applications in the treatment of fibrosis and cancer. Additionally, there is a need for further studies to elucidate the exact mechanism of action of 2-(3-cyano-2-methyl-1H-indol-1-yl)-N-(2-phenylethyl)acetamide, which could lead to the development of more effective therapies. Finally, there is a need for clinical trials to evaluate the safety and efficacy of 2-(3-cyano-2-methyl-1H-indol-1-yl)-N-(2-phenylethyl)acetamide in humans.

Synthesis Methods

The synthesis of 2-(3-cyano-2-methyl-1H-indol-1-yl)-N-(2-phenylethyl)acetamide involves a multi-step process that starts with the reaction of 3-cyano-2-methylindole with ethyl chloroacetate in the presence of sodium hydride. The resulting compound is then reacted with phenethylamine in the presence of sodium hydroxide to yield 2-(3-cyano-2-methyl-1H-indol-1-yl)-N-(2-phenylethyl)acetamide. The purity and yield of the compound can be improved by using various purification techniques such as column chromatography and recrystallization.